Cas no 37526-43-5 (3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one)

3H,4H-Pyrrolo[1,2-d][1,2,4]triazin-4-one is a heterocyclic compound featuring a fused pyrrolo-triazinone core, which serves as a versatile scaffold in medicinal and synthetic chemistry. Its rigid bicyclic structure offers stability and facilitates selective functionalization, making it valuable for the development of pharmacologically active molecules. The compound’s electron-rich system enables participation in diverse reactions, including nucleophilic substitutions and metal-catalyzed couplings, enhancing its utility in constructing complex architectures. Its potential applications include serving as a precursor for kinase inhibitors or other biologically relevant heterocycles. The balanced lipophilicity and polarity of this scaffold further contribute to its suitability for drug discovery and material science applications.

3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one structure

37526-43-5 structure

Product Name:3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one

CAS No:37526-43-5

MF:C₆H₅N₃O

MW:135.123400449753

MDL:MFCD13184345

CID:1111701

PubChem ID:11116118

Update Time:2025-05-28

3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

- Pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one
- 3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one
- pyrrolo[1,2-d]-[1,2,4]triazin-4(3h)-one
- Q63398434
- BS-40599
- MFCD14586361
- AKOS015998076
- Pyrrolo[1,2-d][1,2,4]triazin-4-ol
- 37526-43-5
- SCHEMBL1155383
- DTXSID701346119
- ALBB-022809
- Pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one, AldrichCPR
- 3H,4H-PYRRO(1,2-D)(1,2,4)TRIAZIN-4-ONE
- 3H-PYRROLO[1,2-D][1,2,4]TRIAZIN-4-ONE
- CS-0320192
- F83658
- MDL： MFCD13184345
- Inchi： 1S/C6H5N3O/c10-6-8-7-4-5-2-1-3-9(5)6/h1-4H,(H,8,10)
- InChI Key： OQRPWJFDQXSBRH-UHFFFAOYSA-N
- SMILES： O=C1NN=CC2=CC=CN21

Computed Properties

Exact Mass: 135.04335
Monoisotopic Mass: 135.043261791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 46.4Å²

Experimental Properties

PSA: 46.39

3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB503808-250 mg	Pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one; .	37526-43-5		250MG	€219.30	2023-04-18
abcr	AB503808-1 g	Pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one; .	37526-43-5		1g	€367.20	2023-04-18
eNovation Chemicals LLC	Y1259382-1g	pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one	37526-43-5	95%	1g	$355	2024-06-06
abcr	AB503808-250mg	Pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one; .	37526-43-5		250mg	€231.70	2025-02-15
abcr	AB503808-1g	Pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one; .	37526-43-5		1g	€385.20	2025-02-15
eNovation Chemicals LLC	Y1259382-250mg	pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one	37526-43-5	95%	250mg	$195	2024-06-06
eNovation Chemicals LLC	Y1259382-5g	pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one	37526-43-5	95%	5g	$730	2024-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3938-1G	3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one	37526-43-5	97%	1g	￥ 2,560.00	2023-04-13
eNovation Chemicals LLC	Y1317328-1G	3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one	37526-43-5	97%	1g	$480	2024-07-21
eNovation Chemicals LLC	Y1317328-100mg	3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one	37526-43-5	97%	100mg	$150	2024-07-21